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Compound of Interest

Compound Name: Methyl red hydrochloride

Cat. No.: B1584316

Methyl red hydrochloride is a common laboratory chemical, and adherence to strict safety
protocols is paramount to ensure the well-being of laboratory personnel and the integrity of
research. This guide provides essential, procedural information for the safe handling, storage,
and disposal of Methyl red hydrochloride, tailored for researchers, scientists, and drug
development professionals.

Key Chemical and Physical Properties

Understanding the properties of a substance is the first step in safe handling. Below is a
summary of key quantitative data for Methyl red hydrochloride.

Property Value

Molecular Formula C15H15N302 - HCI[1]
Molecular Weight 305.762 g/mol [2]
Appearance Dark blue powder/solid[3]
Melting Point 175 °C (347 °F)[2][3]

Odor Odorless|3]

pH No information available[3]
Solubility No information available
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Occupational exposure limits have not been established by region-specific regulatory bodies
for this product.[3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure and prevent contamination. The
following equipment should be worn when handling Methyl red hydrochloride.[5]

o Eye and Face Protection: Safety glasses with side shields or chemical goggles are
mandatory to protect against dust particles.[6] Contact lenses can absorb and concentrate
irritants and should be avoided.[6] Eye protection should be tested and approved under
government standards such as NIOSH (US) or EN 166 (EU).[7]

¢ Skin Protection:

o Gloves: Wear impervious chemical-resistant gloves (e.g., plastic, rubber) tested according
to EN 374.[1][6] Gloves must be inspected before use, and proper removal techniques
should be employed to avoid skin contact.[7]

o Protective Clothing: A laboratory coat or overalls should be worn to prevent skin exposure.
[6] Contaminated clothing should be laundered separately before reuse.[5]

o Respiratory Protection:

o Under normal operating conditions with adequate general exhaust, respiratory protection
may not be required.[6]

o If dustis generated, a NIOSH-approved respirator with a P1 particulate filter is necessary.
[1][4] For significant quantities of airborne dust, an approved positive flow mask may be
required.[5] A complete respiratory protection program, including fit testing, should be in
place.[5]

Operational Plans: Handling and Storage

Proper handling and storage are crucial for maintaining a safe laboratory environment.

Procedure for Handling
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e Avoid Contact: Avoid all personal contact, including the inhalation of dust.[5]

» Ventilation: Use the substance in a well-ventilated area.[5] Local exhaust ventilation is
recommended.[6]

e Hygiene Practices: Do not eat, drink, or smoke in areas where the chemical is handled.[5][8]
Always wash hands with soap and water after handling.[5]

» Container Management: Keep containers securely sealed when not in use and protect them
from physical damage.[5][6]

Storage Requirements
» Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[4][5]

» Keep away from incompatible materials, such as strong oxidizing agents, nitrates, and
chlorine bleaches.[5][6]

o Store separately from foodstuff containers.[5]

Emergency and Disposal Plans

Rapid and correct response to spills or exposure is critical. All waste must be handled in
accordance with regulations.

Spill Response Protocol

e Minor Spills:
o Immediately clean up spills, avoiding dust generation.[5]
o Wear appropriate PPE, including a dust respirator, gloves, and safety glasses.[5]

o Use dry clean-up procedures.[5] You can dampen the powder with water to prevent it from
becoming airborne before sweeping.[5]

o Vacuuming is also an option, but the vacuum cleaner must be fitted with a HEPA filter and
be explosion-proof.[5][6]
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o Collect the spilled material in a clean, dry, sealable, and labeled container for disposal.[6]
e Major Spills:

o Evacuate the area and move upwind.[5]

o

Alert emergency responders, providing the location and nature of the hazard.[5]

[¢]

Wear full-body protective clothing and a self-contained breathing apparatus.[5]

[e]

Prevent the spillage from entering drains or water courses.[5]

[e]

Contain the spill using sand, earth, or vermiculite.[5]

o

Collect the recoverable product into labeled containers for recycling or disposal.[5]

First-Aid Measures

« Inhalation: If dust is inhaled, move the person to fresh air.[6][8] Encourage the patient to blow
their nose to ensure clear breathing passages.[6] If irritation or discomfort persists, seek
medical attention.[6]

» Skin Contact: Immediately remove all contaminated clothing.[6] Flush the skin and hair with
running water and soap.[6] Seek medical attention if irritation occurs.[6]

o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do.[4] Continue rinsing for at least 15 minutes.[7] If eye irritation
persists, get medical advice.[8][9]

 Ingestion: Rinse the mouth with water.[7][8] Make the victim drink water (two glasses at
most).[4] Do not induce vomiting.[9][10] Call a physician or poison control center if you feel
unwell.[8][9]

Disposal Plan

o Waste material must be disposed of in accordance with national and local regulations.[4]

o Do not mix with other waste.[4] Leave chemicals in their original containers.[4]
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e Uncleaned containers should be handled as if they contain the product itself.[4]

Experimental Workflow Visualization

The following diagram illustrates the procedural flow for responding to a chemical spill in the
laboratory, a critical aspect of operational safety.
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Caption: Workflow for laboratory chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Methyl red hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584316#personal-protective-equipment-for-
handling-methyl-red-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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